![molecular formula C18H20N2O3S B1227390 N-[(3,5-dimethoxyanilino)-sulfanylidenemethyl]-3-phenylpropanamide](/img/structure/B1227390.png)
N-[(3,5-dimethoxyanilino)-sulfanylidenemethyl]-3-phenylpropanamide
Overview
Description
N-[(3,5-dimethoxyanilino)-sulfanylidenemethyl]-3-phenylpropanamide is a member of thioureas.
Scientific Research Applications
Anticancer Potential
Research on functionalized amino acid derivatives, including N-substituted compounds similar to N-[(3,5-dimethoxyanilino)-sulfanylidenemethyl]-3-phenylpropanamide, has revealed promising cytotoxicity against human cancer cell lines, particularly in ovarian and oral cancers. This suggests a potential application in developing new anticancer agents (Kumar et al., 2009).
Antikinetoplastid Activity
Compounds structurally related to N-[(3,5-dimethoxyanilino)-sulfanylidenemethyl]-3-phenylpropanamide have shown potent in vitro antimitotic activity against kinetoplastid parasites, indicating potential applications in treating diseases caused by these parasites (George et al., 2006).
Antiepileptic Properties
A series of N-aryl derivatives, similar to the compound , demonstrated significant antiepileptic activity, suggesting their potential use in epilepsy treatment. The research includes molecular docking studies to understand interactions with the GABAA receptor (Asadollahi et al., 2019).
Biological Studies
Studies on derivatives of N-phenylpropanamide have shown antibacterial and antioxidant activities. Such compounds could be useful in developing new antimicrobial agents or in antioxidant research (Karanth et al., 2019).
Antimicrobial Studies
Research on N-substituted sulfanilamide derivatives, including those similar to N-[(3,5-dimethoxyanilino)-sulfanylidenemethyl]-3-phenylpropanamide, has been conducted to evaluate their antibacterial and antifungal properties. This suggests potential applications in developing new antimicrobial agents (Lahtinen et al., 2014).
Herbicidal Activity
Isolated N-phenylpropanamide compounds have shown significant herbicidal activity against certain weeds. This indicates potential applications in agriculture as bioherbicidal agents (Priyadharsini et al., 2013).
properties
Product Name |
N-[(3,5-dimethoxyanilino)-sulfanylidenemethyl]-3-phenylpropanamide |
|---|---|
Molecular Formula |
C18H20N2O3S |
Molecular Weight |
344.4 g/mol |
IUPAC Name |
N-[(3,5-dimethoxyphenyl)carbamothioyl]-3-phenylpropanamide |
InChI |
InChI=1S/C18H20N2O3S/c1-22-15-10-14(11-16(12-15)23-2)19-18(24)20-17(21)9-8-13-6-4-3-5-7-13/h3-7,10-12H,8-9H2,1-2H3,(H2,19,20,21,24) |
InChI Key |
PUHTZCALJKETCU-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1)NC(=S)NC(=O)CCC2=CC=CC=C2)OC |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=S)NC(=O)CCC2=CC=CC=C2)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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